Cas no 2137831-39-9 (N-4-(aminomethyl)-2-methoxyphenyl-N-ethylethane-1-sulfonamide)

• Product Name: N-4-(aminomethyl)-2-methoxyphenyl-N-ethylethane-1-sulfonamide
• CAS No: 2137831-39-9
• MF: C₁₂H₂₀N₂O₃S
• MW: 272.363801956177
• CID: 6201869
• PubChem ID: 165475360
• Update Time: 2025-05-23

N-4-(aminomethyl)-2-methoxyphenyl-N-ethylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-4-(aminomethyl)-2-methoxyphenyl-N-ethylethane-1-sulfonamide
• N-[4-(aminomethyl)-2-methoxyphenyl]-N-ethylethane-1-sulfonamide
• 2137831-39-9
• EN300-1124406

• Inchi： 1S/C12H20N2O3S/c1-4-14(18(15,16)5-2)11-7-6-10(9-13)8-12(11)17-3/h6-8H,4-5,9,13H2,1-3H3
• InChI Key： KXHYZSPDCKUUSA-UHFFFAOYSA-N
• SMILES： S(CC)(N(CC)C1C=CC(CN)=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 272.11946368g/mol
• Monoisotopic Mass: 272.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81Ų

Additional information on N-4-(aminomethyl)-2-methoxyphenyl-N-ethylethane-1-sulfonamide

N-4-(Aminomethyl)-2-Methoxyphenyl-N-Ethylethane-1-Sulfonamide: A Comprehensive Overview

N-4-(Aminomethyl)-2-methoxyphenyl-N-ethylethane-1-sulfonamide, also known by its CAS number 2137831-39-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely used in drug development due to their unique chemical properties and bioavailability. The structure of this compound is characterized by a sulfonamide group attached to a substituted phenyl ring and an ethyl group, making it a versatile molecule for further functionalization and optimization.

The synthesis of N-4-(aminomethyl)-2-methoxyphenyl-N-ethylethane-1-sulfonamide involves a series of well-established organic reactions, including nucleophilic substitution, amide formation, and sulfonation. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have explored various solvent systems and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

One of the most promising applications of this compound lies in its potential as a drug candidate. Sulfonamides are known for their ability to modulate enzyme activity and receptor binding, making them valuable in the development of therapeutic agents. Studies have shown that N-4-(aminomethyl)-2-methoxyphenyl-N-ethylethane-1-sulfonamide exhibits selective inhibitory effects on certain kinases, which are key targets in cancer therapy. Preclinical trials have demonstrated its efficacy in inhibiting tumor growth in animal models, suggesting its potential as an anticancer agent.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The sulfonamide group imparts hydrophilic properties, making it suitable for use in polymer chemistry. Researchers have investigated its role as a building block for the synthesis of novel polymers with improved mechanical and thermal stability. These polymers have potential applications in advanced materials for electronics and aerospace industries.

The structural versatility of N-4-(aminomethyl)-2-methoxyphenyl-N-ethylethane-1-sulfonamide also makes it an attractive candidate for use in catalysis. Recent studies have highlighted its ability to act as a catalyst in asymmetric synthesis reactions, enabling the production of enantiomerically pure compounds. This property is particularly valuable in the pharmaceutical industry, where chirality plays a critical role in drug efficacy.

From an environmental perspective, the compound's biodegradability and toxicity profile are areas of active research. Preliminary studies suggest that it has low toxicity to aquatic organisms, which is a positive indicator for its safe use in industrial and therapeutic applications. However, further research is needed to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, N-4-(aminomethyl)-2-methoxyphenyl-N-ethylethane-1-sulfonamide (CAS No: 2137831-39-9) is a multifaceted compound with significant potential across various fields. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable asset in drug development, materials science, and catalysis. Continued research into its properties and applications will undoubtedly unlock new opportunities for its utilization in addressing pressing challenges in science and technology.